Cas no 13329-78-7 (2,4-Decanedione)

• Product Name: 2,4-Decanedione
• CAS No: 13329-78-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 206521
• PubChem ID: 83349
• Update Time: 2025-04-19

2,4-Decanedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Decanedione
• Decane-2,4-dione
• Einecs 236-379-6
• 1-Hexyl-1,3-butanedione
• AKOS040751498
• 13329-78-7
• starbld0041347
• SCHEMBL184565
• 4QA3UZ5A2H
• decane-7,9-dione
• DTXSID90158049
• NS00051077
• Acetylmethylhexyl ketone

• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-10(12)8-9(2)11/h3-8H2,1-2H3
• InChI Key： WTVNFKVGGUWHQC-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CCCCCC

Computed Properties

• Exact Mass: 170.13068
• Monoisotopic Mass: 170.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.3

Experimental Properties

• Density: 0.9409 (rough estimate)
• Boiling Point: 239.9°C (rough estimate)
• Flash Point: 89.3°C
• Refractive Index: 1.4494 (estimate)